2-((2-(Diethylamino)ethyl)amino)-4-oxo-4-((4-phenoxyphenyl)amino)butanoic acid

• IUPAC Name: 2-[2-(diethylamino)ethylamino]-4-oxo-4-(4-phenoxyanilino)butanoic acid
• InChI: InChI=1S/C22H29N3O4/c1-3-25(4-2)15-14-23-20(22(27)28)16-21(26)24-17-10-12-19(13-11-17)29-18-8-6-5-7-9-18/h5-13,20,23H,3-4,14-16H2,1-2H3,(H,24,26)(H,27,28)
• InChI Key: RAUBNMNQPHZKQV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC(CC(=O)NC1=CC=C(C=C1)OC2=CC=CC=C2)C(=O)O
• Molecular Formula: C22H29N3O4
• Molecular Weight: 399.5 g/mol

Description

2-((2-(Diethylamino)ethyl)amino)-4-oxo-4-((4-phenoxyphenyl)amino)butanoic acid is a synthetic compound that has been the subject of extensive scientific research in recent years. Also known as DEAB, this compound is a potent inhibitor of ALDH1A1, an enzyme that plays a critical role in cancer stem cell maintenance and differentiation. In

Mechanism of Action

DEAB inhibits the activity of ALDH1A1, an enzyme that plays a critical role in cancer stem cell maintenance and differentiation. ALDH1A1 is responsible for the conversion of retinaldehyde to retinoic acid, a molecule that regulates gene expression and cell differentiation. By inhibiting ALDH1A1, DEAB prevents the conversion of retinaldehyde to retinoic acid, leading to the accumulation of retinaldehyde and the inhibition of cancer stem cell differentiation.
Biochemical and Physiological Effects:
DEAB has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been shown to sensitize cancer cells to chemotherapy and radiation therapy. In addition to its anti-cancer properties, DEAB has also been shown to promote neural differentiation and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of DEAB is its selectivity for cancer stem cells, which makes it a promising therapeutic agent for cancer treatment. However, its low yield in the synthesis method and its potential toxicity at high concentrations are limitations for lab experiments.

Future Directions

Future research on DEAB should focus on improving its synthesis method and increasing its potency and selectivity. Other potential applications of DEAB should also be explored, such as its potential in treating other diseases such as Alzheimer's disease and retinal degeneration. Finally, the development of DEAB analogs with improved pharmacological properties should also be investigated.

Synthesis Methods

The synthesis of DEAB involves a multistep process that begins with the reaction of 4-nitrophenylhydrazine with 4-phenoxybenzaldehyde to form the corresponding hydrazone. This intermediate is then reduced with sodium borohydride to yield the corresponding amine. The amine is then reacted with diethylaminoethyl chloride to form the final product, DEAB. The yield of this synthesis method is approximately 25%.

Scientific Research Applications

DEAB has been extensively studied for its potential as a cancer therapeutic agent. It has been shown to selectively target cancer stem cells, which are responsible for tumor initiation, progression, and recurrence. In addition to its anti-cancer properties, DEAB has also been investigated for its potential in treating other diseases such as Alzheimer's disease and retinal degeneration.